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Compound of Interest

Compound Name: 4-Chloro-2-methyl-2-butanol

Cat. No.: B021591

An In-depth Technical Guide to 4-Chloro-2-methyl-2-butanol

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 4-Chloro-2-methyl-2-butanol, tailored for
researchers, scientists, and professionals in drug development.

Core Compound Data

4-Chloro-2-methyl-2-butanol is a halogenated tertiary alcohol useful in various organic

synthesis applications.[1][2] Its key identifiers and properties are summarized below for easy
reference.
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Property Value Source(s)

Molecular Weight 122.59 g/mol [11[3114115]

Molecular Formula C5H11CIO [11[31[41[5]

CAS Number 1985-88-2 [11[3114]

IUPAC Name 4-chloro-2-methylbutan-2-ol [3]

Synonyms 4-Chloro-2-methyl-2-butanol [11[31[4]

Density 1.021 g/cm3 [6]

Boiling Point 178.6 °C at 760 mmHg [6]

Flash Point 81.4°C [6]

Solubility Soluble in Chloroform, Ethyl 6]
Acetate

Physical Form Solid or liquid [51[7]

Storage Conditions

2-8°C, Hygroscopic, Under

Inert Atmosphere

[4][6]

Synthesis Pathway

A common method for the synthesis of tertiary alkyl halides is through an SN1 reaction, starting
from a tertiary alcohol and a hydrohalic acid. The synthesis of the related compound, 2-chloro-
2-methylbutane from 2-methyl-2-butanol (tert-amyl alcohol) and concentrated hydrochloric acid,
provides a relevant model for the principles involved.[8][9] The reaction proceeds via a stable
tertiary carbocation intermediate.
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Reactants

Tertiary Alcohol Reaction Pathway (SN1) Products
(e.g., 2-methyl-2-butanol) +H+
[ 1 ("erotonation of - H20 Formation of Tertiary + ClI- | ( Tertiary Alkyl Halide
3 -OH group Carbocation 1 Qe.g., 2-chloro-2-methylbutane)
Concentrated HCI

Click to download full resolution via product page

Caption: SN1 reaction pathway for the synthesis of a tertiary alkyl halide.

Experimental Protocol: Synthesis of a Tertiary Alkyl
Halide (Model)

The following protocol is adapted from the synthesis of 2-chloro-2-methylbutane and outlines
the key steps of an SN1 reaction, including reaction setup, extraction, and purification.[8][9]

Materials:

Tertiary alcohol (e.g., 2-methyl-2-butanol)

Concentrated hydrochloric acid (12M)

5% Sodium bicarbonate (NaHCOs) solution

Saturated sodium chloride (NacCl) solution (brine)

Anhydrous calcium chloride (CaClz) or sodium sulfate (Na2S0a4)

Separatory funnel, Erlenmeyer flasks, distillation apparatus

Procedure:
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e Reaction: In a separatory funnel, combine 8.0 g of 2-methyl-2-butanol with 25 mL of
concentrated hydrochloric acid.[8] Swirl the mixture gently without the stopper for several

minutes to ensure thorough mixing.

o Extraction: Stopper the funnel, invert, and vent frequently to release any pressure buildup.
Shake for several minutes. Allow the layers to separate completely. The organic layer,
containing the product, is typically less dense than the aqueous layer.[10]

e Washing:
o Drain and discard the lower aqueous layer.

o Wash the organic layer with two 20 mL portions of 5% sodium bicarbonate solution to
neutralize excess acid. Vent frequently as carbon dioxide gas will be evolved.[8]

o Separate the layers after each wash.

o Wash the organic layer with 15 mL of saturated NaCl solution to aid in the removal of
water.[8]

e Drying: Transfer the organic layer to a clean Erlenmeyer flask and add a small amount of
anhydrous calcium chloride or sodium sulfate to remove residual water.[8] Swirl and let it
stand for about 10 minutes.

 Purification: Decant or filter the dried liquid into a round-bottom flask for purification by
simple distillation. Collect the fraction at the expected boiling point of the product (e.g., 82-
85°C for 2-chloro-2-methylbutane).[9]

e Analysis: The final product can be analyzed using techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance
(NMR) Spectroscopy to confirm its identity and purity.[8]

Safety and Handling

4-Chloro-2-methyl-2-butanol is classified as a hazardous substance. It is harmful if swallowed
and causes serious eye damage.[3]

e GHS Hazard Codes: H302 (Harmful if swallowed), H318 (Causes serious eye damage).[5]
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Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

Storage: The compound is hygroscopic and should be stored in a refrigerator at 2-8°C under
an inert atmosphere.[4]

Always consult the Safety Data Sheet (SDS) before handling this chemical and use appropriate

personal protective equipment (PPE) in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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